N-methyl-N-phenyl-beta-alanine
Cat. No. B2397880
CAS No.:
3334-56-3
M. Wt: 179.219
InChI Key: PCSATANWFCPQGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05275924
Procedure details
Acrylic acid (36.03 g; 0.5 mol) was added to N-methylaniline (53.58 g; 0.5 mol) and an exothermic reaction took place after which reaction was virtually complete. The mixture was stood overnight at room temperature and then diluted with water and made alkaline by the addition of sodium carbonate. The mixture was washed with dichloromethane and then the aqueous layer was cautiously acidified to pH 4.5 by the addition of concentrated hydrochloric acid SG 1.18. The resulting mixture was extracted into dichloromethane and washed with water The organic extract was dried (MgSO4) and the solvent removed by evaporation under reduced pressure to give a pale brown oil (57.32 g; 64%).
Identifiers
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REACTION_CXSMILES
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[C:1]([OH:5])(=[O:4])[CH:2]=[CH2:3].[CH3:6][NH:7][C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1.C(=O)([O-])[O-].[Na+].[Na+]>O>[C:1]([CH2:2][CH2:3][N:7]([CH3:6])[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)([OH:5])=[O:4] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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36.03 g
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Type
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reactant
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Smiles
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C(C=C)(=O)O
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Name
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Quantity
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53.58 g
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Type
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reactant
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Smiles
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CNC1=CC=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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an exothermic reaction
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CUSTOM
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Type
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CUSTOM
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Details
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after which reaction
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WASH
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Type
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WASH
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Details
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The mixture was washed with dichloromethane
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ADDITION
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Type
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ADDITION
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Details
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the aqueous layer was cautiously acidified to pH 4.5 by the addition of concentrated hydrochloric acid SG 1.18
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EXTRACTION
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Type
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EXTRACTION
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Details
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The resulting mixture was extracted into dichloromethane
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WASH
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Type
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WASH
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Details
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washed with water The
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EXTRACTION
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Type
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EXTRACTION
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Details
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organic extract
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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was dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed by evaporation under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to give a pale brown oil (57.32 g; 64%)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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C(=O)(O)CCN(C1=CC=CC=C1)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
